Cas no 5453-97-4 (Octane,1-chloro-3,7-dimethyl-)

• Product Name: Octane,1-chloro-3,7-dimethyl-
• CAS No: 5453-97-4
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 383825
• PubChem ID: 227360
• Update Time: 2025-04-19

Octane,1-chloro-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane,1-chloro-3,7-dimethyl-
• 1-chloro-3,7-dimethyloctane
• 1-Chlor-3,7-dimethyl-octan
• 1-chloro-3,7-dimethyl-octane
• 3,7-dimethyloctyl chloride
• AC1L5FFQ
• AC1Q3UHO
• AGN-PC-00LE2M
• AR-1C2329
• CTK5A1533
• NSC18916
• 5453-97-4
• 3,7-dimethyl-1-octyl chloride
• SCHEMBL6558553
• IFTYHSVPPGZJQG-UHFFFAOYSA-N
• NSC-18916
• DTXSID60280846

• Inchi： 1S/C10H21Cl/c1-9(2)5-4-6-10(3)7-8-11/h9-10H,4-8H2,1-3H3
• InChI Key： IFTYHSVPPGZJQG-UHFFFAOYSA-N
• SMILES： ClCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 176.13333
• Monoisotopic Mass: 176.1331784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0